Cas no 1183319-99-4 (1-(2,6-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2,6-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1183319-99-4
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 5924836
• PubChem ID: 60966204
• Update Time: 2025-05-25

1-(2,6-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,6-difluoro-4-methoxy-α-(trifluoromethyl)-
• 1-(2,6-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine
• CS-0306298
• 1183319-99-4
• EN300-1937241

• Inchi： 1S/C9H8F5NO/c1-16-4-2-5(10)7(6(11)3-4)8(15)9(12,13)14/h2-3,8H,15H2,1H3
• InChI Key： BMGOGNPFGVQFSY-UHFFFAOYSA-N
• SMILES： C1(C(C(F)(F)F)N)=C(F)C=C(OC)C=C1F

Computed Properties

• Exact Mass: 241.05260469g/mol
• Monoisotopic Mass: 241.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 214.9±40.0 °C(Predicted)
• pka: 5.54±0.10(Predicted)

Additional information on 1-(2,6-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(2,6-Difluoro-4-Methoxyphenyl)-2,2,2-Trifluoroethan-1-Amine (CAS No. 1183319-99-4)

The compound 1-(2,6-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 1183319-99-4) is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of trifluoromethylated amines and has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug design and advanced materials development. The CAS No. 1183319-99-4 identifier uniquely identifies this compound in scientific literature and regulatory databases.

The molecular structure of 1-(2,6-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amine is characterized by a trifluoromethyl group attached to an ethanamine backbone. The aromatic ring substituents include two fluorine atoms at the 2 and 6 positions and a methoxy group at the 4 position. These substituents contribute to the compound's electronic properties, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of trifluoromethylated amines in modern drug discovery. The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in designing bioactive compounds with improved pharmacokinetic profiles. Additionally, the methoxyphenyl group introduces steric and electronic effects that can modulate the compound's interactions with biological targets.

One of the most promising applications of CAS No. 1183319-99-4 lies in its potential as a building block for constructing complex molecules with tailored functionalities. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitutions and cross-coupling reactions, to yield derivatives with enhanced bioactivity. For instance, its use in synthesizing novel kinase inhibitors has shown significant promise in preclinical studies.

In terms of synthesis, CAS No. 1183319-99-4 is typically prepared through a multi-step process involving fluorination reactions and nucleophilic aromatic substitution. The synthesis pathway leverages the reactivity of trifluoromethyl groups and aromatic rings under specific reaction conditions to achieve high yields and purity levels.

From an environmental perspective, understanding the fate and transport of CAS No. 1183319-99-4 in natural systems is crucial for assessing its potential ecological impacts. Recent research has focused on evaluating its biodegradation pathways under aerobic and anaerobic conditions, as well as its mobility in soil and water systems.

In conclusion, CAS No. 1183319-99-4, or 1-(2,6-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-amines, represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and versatile reactivity make it an essential tool for advancing drug discovery and materials science research.